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Compound of Interest

Compound Name: Fluorexetamine

Cat. No.: B10827374 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Fluorexetamine (FXE), a research chemical belonging to the arylcyclohexylamine class.[1]

[2] This document is intended for researchers, scientists, and drug development professionals.

While a Safety Data Sheet (SDS) for Fluorexetamine hydrochloride indicates the substance is

not classified as hazardous under the Globally Harmonized System (GHS), standard laboratory

practice and local regulations dictate a more stringent approach to the disposal of research

chemicals.[3] Adherence to institutional and local hazardous waste regulations is mandatory

and supersedes any general guidance.

Chemical and Physical Properties Summary
For safe handling and disposal, it is crucial to be aware of the chemical and physical properties

of Fluorexetamine. The following table summarizes key data.
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Property Data Reference

IUPAC Name
2-(ethylamino)-2-(3-

fluorophenyl)cyclohexan-1-one
[2]

Molecular Formula C₁₄H₁₈FNO [2]

Molecular Weight ~235.30 g/mol [2]

GHS Classification Not classified [3]

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0 [3]

HMIS Ratings Health: 0, Fire: 0, Reactivity: 0 [3]

Physical State Solid / Powder [3][4]

Solubility (hydrochloride)

DMF: 5 mg/ml, DMSO: 10

mg/ml, Ethanol: 10 mg/ml,

PBS (pH 7.2): 5 mg/ml

[5]

Hazards

Product does not present an

explosion hazard and is not

flammable. No dangerous

reactions or decomposition

products are known under

normal conditions.[3]

[3]

Experimental Protocol: Step-by-Step Disposal
Procedures
This protocol outlines the required steps for the safe disposal of Fluorexetamine waste

streams generated in a laboratory setting. These procedures are based on standard hazardous

waste management practices for research institutions.[6][7][8]

Part 1: Personal Protective Equipment (PPE)
Before handling any chemical waste, ensure appropriate PPE is worn.
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Gloves: Wear chemically resistant gloves. The specific material should be selected based on

the solvents used.[9]

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard lab coat should be worn to protect from spills.

Part 2: Waste Segregation and Containerization
Proper segregation is critical to prevent dangerous reactions.[6] Never mix incompatible waste

streams.

Identify Waste Streams: Categorize Fluorexetamine waste as follows:

Solid Waste: Unused or expired pure Fluorexetamine, contaminated consumables (e.g.,

weigh boats, wipes, gloves, TLC plates).

Liquid Waste: Solutions containing Fluorexetamine. Segregate halogenated and non-

halogenated solvent waste.[10]

Sharps Waste: Contaminated needles, syringes, glass vials, and Pasteur pipettes.

Select Appropriate Containers:

Use sturdy, leak-proof containers chemically compatible with the waste.[6]

Containers must have a sealable lid, which must remain closed except when adding

waste.[10]

For sharps, use a designated, puncture-resistant sharps container.

Labeling Waste Containers:

Affix a hazardous waste label to the container as soon as the first drop of waste is added.

[8]

The label must include:

The words "Hazardous Waste".[10]
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The full chemical name of all constituents (e.g., "Fluorexetamine," "Methanol"). Do not

use abbreviations or formulas.[6]

The approximate percentage of each constituent.[6]

The date the container was first used and the date it was filled.[10]

Part 3: Waste Accumulation and Storage
Storage Location: Store waste containers in a designated Satellite Accumulation Area (SAA)

within the laboratory where the waste is generated.[7][8]

Secondary Containment: All liquid hazardous waste containers must be kept in secondary

containment (e.g., a chemical-resistant tray or tub) to contain potential spills.[6]

Volume Limits: Do not exceed the allowable volume limits for an SAA as defined by

regulations (e.g., typically 55 gallons of hazardous waste or 1 quart of acute hazardous

waste).[11]

Part 4: Disposal of Empty Containers
Rinsing Procedure: Empty containers that held Fluorexetamine must be triple-rinsed.[6][10]

Rinsate Collection: The first rinse must be collected and disposed of as liquid hazardous

waste.[6] Subsequent rinses may be permissible for drain disposal depending on local

regulations, but collecting all rinsate as hazardous waste is the most conservative approach.

Container Disposal: Once thoroughly rinsed and air-dried, deface the original label and

dispose of the container in the regular trash or recycling, as per institutional policy.[10]

Part 5: Requesting Waste Pickup
Scheduling: Once a waste container is full, seal it and request a pickup from your institution's

Environmental Health and Safety (EHS) department.[6]

Timeliness: Do not let waste accumulate. Full containers should be dated and removed from

the laboratory promptly.[10]
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Mandatory Visualization
The following diagram illustrates the decision-making workflow for the proper disposal of waste

containing Fluorexetamine in a laboratory environment.

Caption: Decision workflow for segregating and disposing of Fluorexetamine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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